2-[(3-nitrobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride

• IUPAC Name: 2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride
• InChI: InChI=1S/C10H11N3O2S.ClH/c14-13(15)9-3-1-2-8(6-9)7-16-10-11-4-5-12-10;/h1-3,6H,4-5,7H2,(H,11,12);1H
• InChI Key: XKVGLPLVIXKDPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)SCC2=CC(=CC=C2)[N+](=O)[O-].Cl
• Molecular Formula: C10H12ClN3O2S
• Molecular Weight: 273.74 g/mol

Description

2-[(3-nitrobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antibacterial Studies

A study by Patil et al. (2011) focuses on the synthesis of symmetrically and non-symmetrically p-nitrobenzyl-substituted N-heterocyclic carbene–silver(I) acetate complexes derived from various imidazoles. These compounds showed promising antibacterial activity against Gram-positive and Gram-negative bacteria, indicating their potential as antimicrobial agents. Additionally, they displayed cytotoxicity against human renal-cancer cell lines, suggesting a dual application in antimicrobial and cancer research (Patil et al., 2011).

Antituberculosis Activity

Foroumadi et al. (2004) investigated derivatives of 2-[(3-nitrobenzyl)thio]-4,5-dihydro-1H-imidazole for their antituberculosis activity. The study found that these compounds showed significant inhibition against Mycobacterium tuberculosis, highlighting their potential as antituberculosis agents. This research contributes to the ongoing search for new treatments against tuberculosis, a major global health issue (Foroumadi et al., 2004).

Novel Fused Heterocyclic Ring Systems

Kornicka et al. (2006) explored the transformation of 2-chloro-4,5-dihydroimidazole with aminobenzylamines, leading to the creation of novel fused heterocyclic ring systems. These compounds could serve as building blocks in the synthesis of complex molecules for pharmaceutical applications, demonstrating the versatility of imidazole derivatives in medicinal chemistry (Kornicka et al., 2006).

Green Chemistry Alternatives

Ren et al. (2011) discussed the use of nitro-functionalized imidazolium salts as green chemistry alternatives to nitromethane in various organic and catalytic reactions. These imidazolium salts offer an environmentally friendly option for reaction solvents, showcasing the potential of imidazole derivatives in promoting sustainable chemical processes (Ren et al., 2011).